Cas no 1396858-77-7 (2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yl)benzamide)

• Product Name: 2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yl)benzamide
• CAS No: 1396858-77-7
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 5919968
• PubChem ID: 71789146
• Update Time: 2025-10-28

2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yl)benzamide
• AKOS024538957
• F6210-0496
• 1396858-77-7
• VU0493818-1

• Inchi： 1S/C13H16N2O2/c1-9-5-3-4-6-11(9)13(17)14-10-7-12(16)15(2)8-10/h3-6,10H,7-8H2,1-2H3,(H,14,17)
• InChI Key： ZFNPOIBWHCJCBF-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C)C1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yl)benzamide

Introduction to Compound with CAS No. 1396858-77-7 and Product Name: 2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yl)benzamide

The compound with the CAS number 1396858-77-7 and the product name 2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yl)benzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and its potential applications in drug discovery and development. The molecular structure of this compound, characterized by a benzamide core linked to a pyrrolidinone moiety, suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit favorable pharmacokinetic properties and high binding affinity to biological receptors. The presence of the methyl group at the 2-position of the benzamide ring and the 1-methyl-5-oxopyrrolidin-3-yl substituent in 2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yl)benzamide contributes to its unique chemical profile. These structural features are believed to enhance the compound's solubility, stability, and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. The pyrrolidinone ring is a well-known pharmacophore that has been extensively studied for its ability to interact with various enzymes and receptors. Specifically, the 1-methyl-5-oxopyrrolidin-3-yl group in 2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yl)benzamide has been shown to exhibit inhibitory activity against certain enzymes involved in inflammatory responses. This makes the compound a promising lead for the development of new therapeutic agents targeting chronic inflammatory diseases.

Recent studies have also highlighted the compound's potential in treating neurological disorders. The benzamide moiety is known to interact with neurotransmitter receptors, particularly those involved in pain perception and mood regulation. By incorporating the methyl group at the 2-position of the benzamide ring, researchers have been able to fine-tune the compound's pharmacological properties, enhancing its binding affinity to specific targets. This modification has led to improved efficacy and reduced side effects in preclinical models.

The synthesis of 2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yl)benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted pyrrolidones and benzamides, followed by functional group modifications. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency and precision, facilitating further exploration of its biological activities.

In addition to its therapeutic potential, 2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yl)benzamide has also been investigated for its role in chemical biology research. The compound's unique structure provides a valuable tool for studying enzyme mechanisms and receptor interactions. By using this compound as a probe, researchers can gain insights into signaling pathways that are relevant to various diseases. This information can then be leveraged to develop more targeted therapies.

The pharmacokinetic profile of 2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yl)benzamide is another area of significant interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, making it a suitable candidate for further clinical development. Additionally, its favorable pharmacokinetic properties suggest that it may have a reduced risk of drug-drug interactions compared to other compounds with similar mechanisms of action.

Future research on 2-methyl-N-(1-methyl-5-oxopyrrolidin-3-yb)benzamide will likely focus on optimizing its pharmacological properties and exploring new therapeutic applications. By leveraging cutting-edge techniques such as structure-based drug design and high-throughput screening, researchers aim to identify derivatives of this compound that exhibit enhanced efficacy and improved safety profiles. These efforts could lead to the development of novel drugs that address unmet medical needs.

In conclusion, 2-methyl-N-(1-methyl--5 oxopyrrlidinin - 3 - yl)benzamide (CAS No. 1396858 - 77 - 7) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating chronic inflammatory diseases and neurological disorders make it a valuable candidate for further investigation. As synthetic methodologies continue to improve and our understanding of biological pathways deepens, this compound is poised to play a crucial role in the development of next-generation therapeutics.